![molecular formula C11H19Cl2N3O B2460196 1-[2-(Piperazin-1-yl)ethyl]-1,2-dihydropyridin-2-one dihydrochloride CAS No. 34125-57-0](/img/structure/B2460196.png)
1-[2-(Piperazin-1-yl)ethyl]-1,2-dihydropyridin-2-one dihydrochloride
Overview
Description
This compound, also known as 1- (2- (piperazin-1-yl)ethyl)pyridin-2 (1H)-one dihydrochloride, is an organic compound with the CAS Number: 34125-57-0 . It is a white crystalline powder .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI Code: 1S/C11H17N3O.2ClH/c15-11-3-1-2-6-14 (11)10-9-13-7-4-12-5-8-13;;/h1-3,6,12H,4-5,7-10H2;2*1H . Its molecular weight is 280.2 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 280.2 and a boiling point of 305.7°C at 760 mmHg . It is a white crystalline powder that is soluble in water and alcohol .Scientific Research Applications
- The synthesized compounds were screened for antibacterial activity using the agar diffusion method. Notably, three compounds exhibited activity, with one showing good efficacy against Bacillus subtilis and Staphylococcus aureus .
- 1-(2-Pyrimidyl)piperazine serves as a derivatization reagent for carboxyl groups on peptides. It’s used during the spectrophotometric analysis of phosphopeptides .
- 1-(2-Aminoethyl)piperazine finds applications in studying corrosion inhibition, biological activity, and metal ligand effects on catalysis. It’s also used for epoxy curing, surface activation, and as an asphalt additive .
- A series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines was synthesized. These compounds have potential as antifungal agents. The synthesis involved intramolecular cyclization mediated by polyphosphoric acid .
- 1-[2,3-Bis(tetradecyloxy)propyl]-3-[2-(piperazin-1-yl)ethyl]urea is a glycerol-based cationic lipid. It contains hydrocarbonated alkyl ether chains and has been designed to improve cellular uptake of genetic materials .
- The hybrid compound 3-(piperazin-1-yl)-1,2-benzothiazole and its derivatives act as dopamine and serotonin antagonists. They are used in antipsychotic drug development .
Antibacterial Activity
Peptide Derivatization
Corrosion Inhibition and Catalysis
Antifungal Agents
Cationic Lipids for Cellular Uptake Enhancement
Neurological and Psychiatric Research
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that piperazine derivatives are known to interact with a wide range of biological targets . For instance, pyrimidinylpiperazine, a related compound, is known to act as an antagonist of the α2-adrenergic receptor and, to a much lesser extent, as a partial agonist of the 5-HT1A receptor .
Mode of Action
The interaction of piperazine derivatives with their targets often results in changes in cellular signaling pathways, which can lead to various physiological effects .
Biochemical Pathways
Given the potential targets mentioned above, it’s likely that this compound could influence pathways related to adrenergic and serotonergic signaling .
Result of Action
Piperazine derivatives are known to have a wide range of biological and pharmaceutical activity .
properties
IUPAC Name |
1-(2-piperazin-1-ylethyl)pyridin-2-one;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O.2ClH/c15-11-3-1-2-6-14(11)10-9-13-7-4-12-5-8-13;;/h1-3,6,12H,4-5,7-10H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQUCFKKDJFRDBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCN2C=CC=CC2=O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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